5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidin]-7-amine

• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: spiro[5,7-dihydrocyclopenta[b]pyridine-6,4'-piperidine]-7-amine
• InChI: InChI=1S/C12H17N3/c13-11-10-9(2-1-5-15-10)8-12(11)3-6-14-7-4-12/h1-2,5,11,14H,3-4,6-8,13H2
• InChI Key: XVUZAZJXIXBGJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC3=C(C2N)N=CC=C3

Description

5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine is a complex organic compound with a unique spirocyclic structure. This compound is characterized by the presence of a spiro junction between a cyclopentane ring and a piperidine ring, which is fused to a pyridine ring. The molecular formula of this compound is C12H17N3, and it has a molecular weight of 203.28 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine typically involves the annulation of the pyridine ring to a substituted cyclopentanone or its enamine . One common method includes the direct oxidation of 2,3-cyclopentenopyridine analogues using manganese triflate (Mn(OTf)2) as a catalyst and tert-butyl hydroperoxide (t-BuOOH) as an oxidant at 25°C in water . This method yields high chemoselectivity and efficiency.

Industrial Production Methods

Industrial production of this compound may involve bulk custom synthesis, where the raw materials and reagents are sourced and processed in large quantities. Companies like ChemScene and Benchchem offer bulk manufacturing and custom synthesis services for this compound .

Chemical Reactions Analysis

Types of Reactions

5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using Mn(OTf)2 and t-BuOOH to form 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues.

Reduction: Reduction reactions can be performed using common reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace leaving groups in the molecule.

Common Reagents and Conditions

Oxidation: Mn(OTf)2, t-BuOOH, water, 25°C.

Reduction: NaBH4, LiAlH4, ethanol or ether as solvents.

Substitution: Various nucleophiles, such as amines or halides, under basic or acidic conditions.

Major Products

Oxidation: 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues.

Reduction: Corresponding reduced amines or alcohols.

Substitution: Substituted derivatives of the original compound.

Scientific Research Applications

5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule in various biological assays.

Medicine: Explored for its potential therapeutic properties, including its role as an inhibitor in certain biochemical pathways.

Industry: Employed as a corrosion inhibitor for steel alloys, demonstrating high efficiency in protecting carbon steel from corrosion in acidic environments.

Mechanism of Action

The mechanism of action of 5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor by binding to active sites on enzymes or receptors, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the desired therapeutic or protective effects .

Comparison with Similar Compounds

Similar Compounds

6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one: An oxidized analogue of the compound.

3-amino-6,7-dihydro-5H-cyclopentathieno-[3,2-e]pyridines: Formed through alkylation reactions.

Uniqueness

5,7-Dihydrospiro[cyclopenta[b]pyridine-6,4’-piperidin]-7-amine is unique due to its spirocyclic structure, which imparts distinct chemical and physical properties. This structure allows for specific interactions with molecular targets, making it a valuable compound in various research and industrial applications .